Cas no 1202864-89-8 (2-amino-1,1-dideuteriobutan-1-ol)

• Product Name: 2-amino-1,1-dideuteriobutan-1-ol
• CAS No: 1202864-89-8
• MF: C₄H₁₁NO
• MW: 91.1485645771027
• CID: 2617074
• PubChem ID: 71309476
• Update Time: 2025-04-21

2-amino-1,1-dideuteriobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,1-dideuteriobutan-1-ol
• 1202864-89-8
• 2-Amino(1,1-~2~H_2_)butan-1-ol
• DTXCID60696645
• DTXSID20745901
• 2-Amino-1-butanol-1,1-d2, 97 atom % D, 97% (CP)

• Inchi： 1S/C4H11NO/c1-2-4(5)3-6/h4,6H,2-3,5H2,1H3/i3D2
• InChI Key： JCBPETKZIGVZRE-SMZGMGDZSA-N
• SMILES： OC([2H])([2H])C(CC)N

Computed Properties

• Exact Mass: 91.096617466Da
• Monoisotopic Mass: 91.096617466Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3Ų